Cas no 103702-87-0 (1,6:2,3-Dianhydro-4-o-(2’,3’,4’,6’-tetra-o-acetyl-β-d-glucopyranosyl)-β-d-mannopyranose)

• Product Name: 1,6:2,3-Dianhydro-4-o-(2’,3’,4’,6’-tetra-o-acetyl-β-d-glucopyranosyl)-β-d-mannopyranose
• CAS No: 103702-87-0
• MF: C₂₀H₂₆O₁₃
• MW: 474.412647724152
• CID: 2160980
• Update Time: 2025-08-05

1,6:2,3-Dianhydro-4-o-(2’,3’,4’,6’-tetra-o-acetyl-β-d-glucopyranosyl)-β-d-mannopyranose Chemical and Physical Properties

Names and Identifiers

• 1,6:2,3-Dianhydro-4-o-(2’,3’,4’,6’-tetra-o-acetyl-β-d-glucopyranosyl)-β-d-mannopyranose
• 1,6:2,3-Dianhydro-4-O-(2',3',4',6'-tetra-O-acetyl-beta-D-glucopyranosyl)-beta-D-mannopyranose min. 99%
• 1,6:2,3-Dianhydro-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-beta-D-mannopyranose
• 1,6:2,3-Dianhydro-4-O-(2',3',4',6'-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-mannopyranose
• 1,6:2,3-Dianhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-mannopyranose
• 1,6:2,3-Dianhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-b-D-mannopyranose

• Inchi： 1S/C20H26O13/c1-7(21)25-5-11-13(27-8(2)22)15(28-9(3)23)18(29-10(4)24)20(31-11)33-14-12-6-26-19(30-12)17-16(14)32-17/h11-20H,5-6H2,1-4H3/t11-,12-,13-,14-,15+,16+,17+,18-,19-,20+/m1/s1
• InChI Key： PNZBAMGMKHKURD-KKLLYXGKSA-N
• SMILES： O([C@]1([H])O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C)[C@@H]1[C@H]2CO[C@H](O2)[C@H]2O[C@@H]12

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4 g/l) (25 º C),

Additional information on 1,6:2,3-Dianhydro-4-o-(2’,3’,4’,6’-tetra-o-acetyl-β-d-glucopyranosyl)-β-d-mannopyranose

Compound CAS No. 103702-87-0: 1,6:2,3-Dianhydro-4-O-(2',3',4',6'-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-mannopyranose

The compound with CAS No. 103702-87-0, known as 1,6:2,3-Dianhydro-4-O-(2',3',4',6'-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-mannopyranose, is a highly specialized oligosaccharide derivative. This compound is characterized by its unique structure, which includes a β-D-mannopyranose backbone and a β-D-glucopyranosyl group substituted with four acetyl groups at the 2', 3', 4', and 6' positions. The dianhydro moiety further highlights its structural complexity and potential for various applications in glycoscience and related fields.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced glycochemistry techniques. Researchers have employed enzymatic and chemical methods to achieve high yields and purity levels. The tetra-O-acetyl substitution pattern on the glucopyranosyl group is particularly significant, as it enhances stability and facilitates further functionalization. This makes the compound an ideal candidate for exploring glycosylation patterns in biological systems.

In terms of applications, 1,6:2,3-Dianhydro-4-O-(2',3',4',6'-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-mannopyranose has shown promise in the development of novel glycoconjugates for therapeutic purposes. Its structural features make it a valuable tool in vaccine design, where precise glycan presentation is critical for eliciting robust immune responses. Additionally, this compound has been utilized in the study of glycan-protein interactions, providing insights into the molecular mechanisms underlying various biological processes.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled detailed characterization of this compound. These studies have confirmed its stereochemical integrity and provided valuable information on its conformational properties. Such data are essential for understanding its behavior in different biological environments and optimizing its use in practical applications.

The synthesis of 1,6:2,3-Dianhydro-4-O-(2',3',4',6'-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-mannopyranose involves multiple steps, including protection/deprotection strategies and glycosylation reactions. Researchers have reported optimized protocols that minimize side reactions and maximize product quality. These methods are not only scalable but also adaptable to the synthesis of related oligosaccharides with diverse substitution patterns.

In conclusion, CAS No. 103702-87-0 represents a significant advancement in glycoscience research. Its unique structure and versatile properties make it a valuable asset for both academic investigations and industrial applications. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in the development of innovative therapeutic agents and diagnostic tools.